Cas no 55837-25-7 (Buflomedil)

Buflomedil structure
Buflomedil structure
Product Name:Buflomedil
CAS No:55837-25-7
MF:C17H25NO4
MW:307.384705305099
CID:56857
PubChem ID:2467
Update Time:2025-04-18

Buflomedil Chemical and Physical Properties

Names and Identifiers

    • Buflomedil
    • 4-(1-Pyrrolidinyl)-1-(2,4,6-trimethoxyphenyl)-1-butanone
    • Buflomedil hydrochloride
    • AURORA KA-850
    • BufluomedilHcl
    • BSPBio_000412
    • 1-Butanone, 4-(1-pyrrolidinyl)-1-(2,4,6-trimethoxyphenyl)-
    • AC-11046
    • BRD-K19462402-003-03-0
    • NCGC00164382-01
    • E79447
    • HY-B0484A
    • SBI-0207020.P001
    • BRD-K19462402-003-13-9
    • Prestwick3_000426
    • Buflomedil (INN)
    • SCHEMBL150905
    • OWYLAEYXIQKAOL-UHFFFAOYSA-N
    • BUFLOMEDIL [WHO-DD]
    • 2',4',6'-Trimethoxy-4-(1-pyrrolidinyl)butyrophenone
    • FT-0623280
    • BDBM50170664
    • NCGC00016831-04
    • Buflomedil [INN:BAN:DCF]
    • CHEMBL188921
    • Prestwick2_000426
    • Prestwick1_000426
    • DTXSID5022697
    • 4-(1-Pyrrolidinyl)-1-(2,4,6-trimethoxyphenyl)-1-butanone #
    • NS00000498
    • 55837-25-7
    • V7I71DQ432
    • BPBio1_000454
    • DB13510
    • CS-0013450
    • Prestwick0_000426
    • W-105544
    • NCGC00016831-01
    • 4-pyrrolidin-1-yl-1-[2,4,6-tris(methyloxy)phenyl]butan-1-one
    • EINECS 259-851-3
    • CHEBI:94538
    • 4-pyrrolidin-1-yl-1-(2,4,6-trimethoxyphenyl)butan-1-one
    • AKOS015967520
    • CAS-35543-24-9
    • 4-(pyrrolidin-1-yl)-1-(2,4,6-trimethoxyphenyl)butan-1-one
    • Buflomedilum
    • SPBio_002351
    • BUFLOMEDIL [INN]
    • Buflomedilum [INN-Latin]
    • BUFLOMEDIL [MI]
    • D07176
    • Q417862
    • UNII-V7I71DQ432
    • NCGC00016831-02
    • 4-Pyrrolidin-1-yl-1-(2,4,6-trimethoxy-phenyl)-butan-1-one
    • MDL: MFCD00242740
    • Inchi: 1S/C17H25NO4/c1-20-13-11-15(21-2)17(16(12-13)22-3)14(19)7-6-10-18-8-4-5-9-18/h11-12H,4-10H2,1-3H3
    • InChI Key: OWYLAEYXIQKAOL-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CC(=CC=1OC)OC)OC)CCCN1CCCC1

Computed Properties

  • Exact Mass: 307.17800
  • Monoisotopic Mass: 307.178358
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.09
  • Boiling Point: 454.5°Cat760mmHg
  • Flash Point: 228.7°C
  • Refractive Index: 1.519
  • PSA: 48.00000
  • LogP: 2.70900

Buflomedil Security Information

  • Signal Word:Warning
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36
  • RTECS:EL9885000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Buflomedil Customs Data

  • HS CODE:29339990
  • Customs Data:

    China Customs Code:

    29339990

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